3-(diphenylmethyl)-5-(1-pyrrolidinylmethyl)-1,2,4-oxadiazole

• IUPAC Name: 3-benzhydryl-5-(pyrrolidin-1-ylmethyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C20H21N3O/c1-3-9-16(10-4-1)19(17-11-5-2-6-12-17)20-21-18(24-22-20)15-23-13-7-8-14-23/h1-6,9-12,19H,7-8,13-15H2
• InChI Key: CJDJXDJMHXYPAA-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)CC2=NC(=NO2)C(C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C20H21N3O
• Molecular Weight: 319.4 g/mol

Description

3-(diphenylmethyl)-5-(1-pyrrolidinylmethyl)-1,2,4-oxadiazole, also known as DPMO, is a heterocyclic organic compound with potential applications in scientific research. This compound has a unique chemical structure that makes it an interesting subject of study for researchers in various fields.

Mechanism of Action

The mechanism of action of 3-(diphenylmethyl)-5-(1-pyrrolidinylmethyl)-1,2,4-oxadiazole is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins in the body. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in inflammation and pain. It has also been shown to inhibit the activity of protein kinase C (PKC), an enzyme that is involved in the regulation of cell growth and differentiation.
Biochemical and Physiological Effects:
3-(diphenylmethyl)-5-(1-pyrrolidinylmethyl)-1,2,4-oxadiazole has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the production of inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). It has also been shown to inhibit the proliferation of cancer cells and induce apoptosis (programmed cell death) in cancer cells. In addition, it has been shown to improve motor function and reduce oxidative stress in animal models of Parkinson's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(diphenylmethyl)-5-(1-pyrrolidinylmethyl)-1,2,4-oxadiazole in lab experiments is its unique chemical structure, which makes it an interesting subject of study. Another advantage is its potential applications in various fields, including medicinal chemistry and neuroscience. However, one limitation of using 3-(diphenylmethyl)-5-(1-pyrrolidinylmethyl)-1,2,4-oxadiazole in lab experiments is its low solubility in water, which can make it difficult to work with.

Future Directions

There are several potential future directions for research on 3-(diphenylmethyl)-5-(1-pyrrolidinylmethyl)-1,2,4-oxadiazole. One direction is to investigate its potential as an anti-cancer agent, particularly in combination with other anti-cancer drugs. Another direction is to investigate its potential as a neuroprotective agent in the treatment of Parkinson's disease. Additionally, further research is needed to fully understand the mechanism of action of 3-(diphenylmethyl)-5-(1-pyrrolidinylmethyl)-1,2,4-oxadiazole and its potential applications in other fields, such as drug discovery and development.
In conclusion, 3-(diphenylmethyl)-5-(1-pyrrolidinylmethyl)-1,2,4-oxadiazole is a unique compound with potential applications in scientific research. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of 3-(diphenylmethyl)-5-(1-pyrrolidinylmethyl)-1,2,4-oxadiazole in various fields.

Scientific Research Applications

3-(diphenylmethyl)-5-(1-pyrrolidinylmethyl)-1,2,4-oxadiazole has potential applications in scientific research, particularly in the field of medicinal chemistry. It has been studied for its potential as an anti-cancer and anti-inflammatory agent. It has also been investigated for its potential as a neuroprotective agent in the treatment of Parkinson's disease.